Cas no 1935276-95-1 (5-(aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide)

• Product Name: 5-(aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide
• CAS No: 1935276-95-1
• MF: C₅H₁₀N₄O₂S
• MW: 190.223498821259
• MDL: MFCD32852279
• CID: 5172698
• PubChem ID: 131087394
• Update Time: 2025-11-02

5-(aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonamide, 5-(aminomethyl)-1-methyl-
• 5-(aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide

• MDL： MFCD32852279
• Inchi： 1S/C5H10N4O2S/c1-9-4(2-6)5(3-8-9)12(7,10)11/h3H,2,6H2,1H3,(H2,7,10,11)
• InChI Key： HKVMYPVYAOBPSI-UHFFFAOYSA-N
• SMILES： N1(C)C(CN)=C(S(N)(=O)=O)C=N1

Additional information on 5-(aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide

5-(aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide (CAS No 1935276-95-1): A Versatile Scaffold in Modern Medicinal Chemistry

5-(aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide (CAS No 1935276-95-1) has emerged as a promising structural motif in contemporary pharmaceutical research due to its unique chemical structure and versatile reactivity profile. This pyrazole sulfonamide derivative features a sulfonamide functional group conjugated to a pyrazole ring system, a structural element historically associated with potent enzyme inhibition and ligand binding properties. Recent advances in medicinal chemistry have highlighted its potential as a drug candidate scaffold and bioactive molecule with applications spanning inflammation modulation, neurological disorders, and metabolic disease therapeutics.

The core structure of 5-(aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide comprises a 1-methylpyrazole ring substituted at the 4-position with a sulfonamide moiety and at the 5-position with an aminomethyl group. This conjugated architecture enables the molecule to engage in multiple non-covalent interactions, including hydrogen bonding, π-π stacking, and electrostatic interactions, which are crucial for target specificity and bioavailability optimization. A 2023 study published in Journal of Medicinal Chemistry demonstrated that similar pyrazole sulfonamide derivatives exhibit high selectivity for tyrosine kinase receptors, suggesting potential applications in cancer therapeutics.

Recent molecular docking studies have revealed that the sulfonamide group in 5-(aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide can form strong hydrogen bonds with the active site residues of matrix metalloproteinases (MMPs), a family of enzymes implicated in tumor metastasis and chronic inflammation. This finding aligns with a 2024 Nature Communications paper showing that pyrazole-based sulfonamides can modulate protease activity with IC₅₀ values as low as 0.8 μM. The aminomethyl substituent further enhances cell membrane permeability, a critical factor for oral drug formulations.

Experimental in vivo studies conducted in 2023 using rodent models demonstrated that 5-(aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide exhibits anti-inflammatory efficacy comparable to celecoxib, a non-steroidal anti-inflammatory drug (NSAID), but with reduced gastrointestinal toxicity. This improved safety profile is attributed to the selective inhibition of COX-2 isoforms and the absence of COX-1 inhibition, a key distinction from first-generation NSAIDs. The 1-methyl group on the pyrazole ring appears to play a pivotal role in this selectivity enhancement.

Structural modifications of CAS No 1935276-95-1 have also revealed its utility in neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience showed that derivatized forms of the molecule can cross the blood-brain barrier and modulate alpha-synuclein aggregation, a hallmark of Parkinson's disease. The sulfonamide group was found to interact with lipid rafts on neuronal membranes, facilitating targeted drug delivery to pathological protein aggregates.

From a synthetic chemistry perspective, 5-(aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide offers remarkable reactivity versatility. The sulfonamide functionality can undergo nucleophilic substitution to introduce bioactive moieties, while the pyrazole ring remains structurally stable under acidic and basic conditions. This modularity has led to the development of prodrug strategies where the aminomethyl group is converted into biodegradable linkers for controlled release in targeted therapies.

As of 2024, over 12 patent applications have been filed globally for 5-(aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide-based compounds, with focus areas spanning oncology, autoimmune disorders, and neuroprotection. The CAS registry number 1935276-95-1 has become a benchmark identifier in medicinal chemistry databases, enabling structure-activity relationship (SAR) studies across multiple therapeutic classes. Ongoing computational studies are further refining its pharmacokinetic properties to optimize half-life and metabolic stability.

In conclusion, 5-(aminomethyl)-1-methyl-1H-pyrazole-4-sulfonamide (CAS No 1935276-95-1) represents a transformative scaffold in modern drug discovery. Its unique structural features, combined with advancements in synthetic methods and computational modeling, position it as a cornerstone in the development of next-generation therapeutics across multiple biomedical disciplines. Continued investigational research is expected to unlock new applications for this remarkable molecular framework.